Cas no 15536-01-3 (Phosphonic acid,P-ethyl-, methyl 4-nitrophenyl ester)

• Product name: Phosphonic acid,P-ethyl-, methyl 4-nitrophenyl ester
• CAS No: 15536-01-3
• MF: C₉H₁₂NO₅P
• MW: 245.169043540955
• CID: 184511
• PubChem ID: 84974

Phosphonic acid,P-ethyl-, methyl 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-ethyl-, methyl 4-nitrophenyl ester
• 1-[ethyl(methoxy)phosphoryl]oxy-4-nitrobenzene
• Ethylphosphonic acid p-nitrophenyl(methyl) ester
• Methyl 4-nitrophenyl ethylphosphonate
• BRN 3330986
• Methyl p-nitrophenyl ethylphosphonate
• Methyl 4-nitrophenyl ethylphosphonatato
• DTXSID10935197
• Phosphonic acid, ethyl-, methyl p-nitrophenyl ester
• 15536-01-3

• Inchi： InChI=1S/C9H12NO5P/c1-3-16(13,14-2)15-9-6-4-8(5-7-9)10(11)12/h4-7H,3H2,1-2H3
• InChI Key： ANOLNVUBNLISAF-UHFFFAOYSA-N
• SMILES： O=[N+](C1=CC=C(OP(OC)(=O)CC)C=C1)[O-]

Computed Properties

• Exact Mass: 245.04536
• Monoisotopic Mass: 245.04530948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Boiling Point: 115°C
• PSA: 78.67